Membrane distillation (MD) is widely applied to desalination and wastewater treatment processes owing to its low operating pressure, superior rejection efficiency, and low membrane fouling. However, in addition to membrane fouling, MD suffers from temperature polarization (TP). In this study, gold nanoparticles (GNPs) were embedded in MD membranes to improve MD performance through the photothermal effect. Two different techniques (electrospinning and electrospraying) were used to fabricate the photothermal layer and systemically compared. Surface layers with different structures were formed. When irradiated with a continuous 808 nm laser (2 W), the TP coefficient ratios of the two different GNP/PVDF membranes obtained using electrospinning (5.7–8.0 %) and electrospraying (8.2–9.9 %) were higher than that of the virgin PVDF membrane (1.1–3.1 %). Furthermore, with laser irradiation, the organic fouling factors of the GNP-PVDF membranes fabricated via electrospinning and electrospraying decreased from 12.1 ± 3.4 to 9.2 ± 1.4 % and from 48.8 ± 0.5 to 18.3 ± 3.4 %, respectively. Therefore, this study provides a guideline for selecting the appropriate technique for fabricating the photothermal layer on electrospun photothermal MD membranes.

Recently, inkjet printing technology has received increasing interests for membrane fabrication and modification. It offers various advantages such as the facile and fast process, minimal chemical consumption and precise chemical deposition. It is essential to have a holistic understanding of the inkjet printing technique used for different kinds for membranes, not only to further accelerate its application in membrane field, but also to prepare more advanced membranes with excellent performance. This review paper introduced the basic inkjet printer types used for membrane preparation such as thermal and piezoelectric drop-on-demand (DOD) inkjet printers. It also provided a comprehensive review of the detailed inkjet printing assisted membrane fabrication and modification processes and their applications in different membrane areas including the membrane-based separation (e.g., reverse osmosis (RO), nanofiltration (NF), organic solvent nanofiltration (OSN), gas separation membranes, and oil/water separation membranes) and fuel cell applications.

Intercalation host compounds (IHC) are promising for selective ion removal from water. Recent theoretical developments have suggested that electrochemical desalination with IHC (nickel hexacyanoferrate (NiHCF)) electrodes could separate K+ and Na+ by a factor of 160. However, the experiments only produce a selectivity of around 3. In this work, we derive theory and a finite-element (FEM) model to investigate the origins of time-dependent selectivity suppression. The first results show that ion starvation can severely limit selectivity. Surprisingly, we also find that operations at low state-of-charge produce theoretical selectivity of 600, which is way above what was previously thought to be the theoretical maximum. Also surprising is that the main cause of low selectivity is that the constant-current overpotential disproportionally favors the adsorption of the ion that is less selected in the equilibrium state. By implementing short charging cycles near the depleted state with rest periods at the ends, we raised the time-dependent selectivity from 3 to 450. Even higher output selectivity could be achieved by combining IHC cathodes with membrane-less carbon anodes. In conclusion, the insights and methods derived here could enable highly selective ion removal at the device level for a wide class of IHC materials.

The high salinity of wastewater effluent restricts its sustainable use for irrigation. Nanofiltration (NF) membranes can desalinate effluent. However, the applicability of polyamide NF membranes for effluent desalination is limited by high scaling, particularly calcium phosphate, and the permeate's high sodium adsorption ratio (SAR). This research presents a simple method to fabricate a mixed-charged polyelectrolyte complex NF (PECNF) membrane to overcome these challenges. The performance of the PECNF membranes was optimized by varying the polyanion-polycation ratio and total polyelectrolytes and utilizing crosslinking. The resultant PECNF membrane exhibited 7.2 LMH/bar permeance and similar rejection of different types of ions. Scaling experiments using synthetic and real effluents mimicking 80 % recovery revealed that the PECNF membrane has lower scalant forming ions rejection and comparable TDS rejection (35 %) than commercial polyamide NF membrane (NF 270). Consequently, the scaling propensity of the PECNF membrane, evaluated by permeate flux reduction (~33 %) after 50 h of filtration, was lower than that of the NF 270 membrane (~70 % reduction). Additionally, the SAR value of the PECNF membrane's permeate was substantially lower. The PECNF membrane's stability, permeate quality, and anti-scaling properties make it a promising alternative to polyamide membranes for high-recovery effluent desalination.

Brackish water/seawater reverse osmosis (RO) desalination is a key solution to global freshwater scarcity. However, the water recovery (Rw) in conventional RO desalination plants is limited by the operating pressure (∆P). As a novel staged RO technology, low-salt-rejection RO (LSRRO) can potentially enhance the Rw in the desalination plants. In this study, we perform process modeling and techno-economic analysis to evaluate the viability of upgrading current RO desalination plants with LSRRO. Based on the results from process modeling, in typical brackish water RO (BWRO) and seawater RO (SWRO) desalination plants, adding an LSRRO stage can effectively enhance the Rw by 21 and 53 %, respectively, and the energy efficiencies are not compromised with the enhanced Rw. From techno-economic analysis, upgrading RO desalination plant with LSRRO is highly viable. Specifically, after adding an LSRRO stage in a BWRO plant, the Rw can be enhanced from 71 to 81 % without notably increasing the levelized cost of water (LCOW), and adding an LSRRO stage in the SWRO plant with zero brine discharge can reduce the LCOW by 30 %. The findings in our study highlight the vast potential of adopting LSRRO in brackish water/seawater desalination plants, and shed lights on the design of future desalination plants.

Composite membrane consisting of selective layer and support is the mainstream membrane configuration. Support has drawn increasing attention in recent years. In this work, transport through composite membrane with support pore location distributing randomly was studied based on 2D Voronoi tessellations and the corresponding membrane performance calculation method was developed. For the calculation, firstly, irregular Voronoi regions are transformed into regular polygons with fixed number of edges meanwhile maintaining the region area. Then, the membrane performance can be obtained by combining the computation results of regular support surface pore spatial distribution and random support surface pore spatial distribution formulas. Poisson Voronoi diagrams, one of the most representative Voronoi diagrams, were mainly used to describe the support surface pore spatial distribution. The results indicate the importance of the number of support surface pores, which determines the average area of Voronoi regions. Support surface pores should be as many as possible. Another important conclusion is that a certain randomness of support surface pore structure (size and location) may not exert an influence on the composite membrane performance. That is, when calculating the composite membrane performance, the support surface pore spatial distribution and surface pore size distribution can be considered as being regular.

Solar energy accumulation, low-temperature thermal heat stockpiling, and more sustained performance are the attractive specifications of a salinity-gradient solar pond (SGSP). Extracted low-grade heat from these components can be employed for various residential applications such as electric power, cooling load, and freshwater production. An innovative energy generation system consisting of a flat plate collector (FPC), single-stage absorption chiller (SSAC), thermoelectric generator (TEG), desalination unit, NaClO plant, SGSP, and a wind turbine farm is proposed. The theoretical investigations demonstrate the multidimensional benefits of the system throughout the year. A comprehensive thermodynamic, economic, and exergoenvironmental assessments of the annual operation of the system is conducted. For a comparative evaluation of the system performance, the individual scenarios are outlined. Results from energy and exergy studies show that the associated efficiencies are 27.3 % and 19 %, respectively. Also, the system has the capability to supply a cooling load capacity of 2391 kW, net electricity power of 583.9 kW, hydrogen of 1.48 m3/s, freshwater of 0.01445 m3/s, and sodium hypochlorite of 0.001416 kg/s. Moreover, the payback period and the factor of environmental damage effectiveness for the system are 3.2 years and 2.223, respectively.

Currently, substances have been detected that have always been present but have long been unnoticed; among these substances called emerging pollutants are pharmaceuticals, pesticides, cosmetics, cleaning, and personal care products, among others. Membrane Bioreactor (MBR) technology has gained extensive popularity in enhancing the treatment and reutilization of wastewater. It exhibits efficiencies ranging from 40 to 79 % for treating high organic loads such as dairy wastewater while achieving impressive rates of up to 90 % for effectively removing emerging contaminants. However, traditional MBRs with ultrafiltration or porous microfiltration membranes are not intended to remove hazardous micropollutants from water, which are constantly present in trace concentrations and can adversely affect terrestrial and aquatic ecosystems. Several effective techniques have been used to remove hazardous micropollutants from water, especially for hydrophilic and resistant chemicals. These tactics consist mainly of improving the operating environment, using high-retention membranes instead of porous membranes, adding functional materials to the bioreactor, and including additional procedures for effluent treatment. To ensure almost complete removal of micropollutants, the MBR can be complemented with effluent treatment, recently the use of high retention membranes, hybrid MBR-nanofiltration systems, or other processes such as electrocoagulation or advanced oxidation (AOP) have been reported. Nevertheless, additional investigation is required to assess these strategies' technical and economic viability, particularly regarding real-time effectiveness. This evaluation is crucial for identifying the most appropriate techniques for industrial applications.

Molybdenum disulfide (MoS2) layer-stacked membranes have gained considerable attention due to their chemical stability and water permeability in desalination processes. However, molecular transport across slit gaps between edge-to-edge MoS2 nanosheets remains unexplored. It is suspected that edge chemistry in MoS2 slits could be important in the MoS2 desalination membranes. Herein, molecular simulations were performed to investigate water permeation and salt rejection for the MoS2 slits with different edge patterns and slit spacings. It is demonstrated that MoS2 nanoslits could realize high water permeation and efficient ion rejection, in particular, the SS edge slit shows excellent desalination efficiency. The water permeation across MoS2 slits could be attributed to the confined water structures and the surface slips on the edge patterns, both of which are influenced by different surface interactions. The free energy landscapes were simulated to characterize the thermodynamics resistance for ions passing through MoS2 nanoslits. The salt rejection is the combining contributions from the ion hydration interaction and the MoS2 slit interaction, wherein the Coulombic interaction provides the critical influence. Overall, our work will hopefully pave the way for design in applications of MoS2 desalination membranes.

Electrodialysis (ED) is a separation process that uses an electric field to selectively transport ions through ion exchange membranes. To further advance the technology and bring it to an industrial scale, modeling ED and associated research on transport phenomena have become critical. Nowadays, most of the models present in literature are semi-empirical, which imply a large experimental campaign to properly predict the performance of ED systems. Contrary, a few models are based on Computational Fluid Dynamics to couple the hydrodynamics inside the stack and Nernst-Planck equations to model properly the ED performance. This work aims to provide further understanding of the transport of species in ED focused in the analysis of concentration profiles and fluxes, by building a 2-D computational time-dependent model. Moreover, the analysis of the concentration profiles was conducted at several positions within the stack, revealing that the ion concentration values varied depending on the location. In addition, simulations were contrasted with experimental data from a lab-scale unit. Theoretical data showed a reasonable agreement with experiments, with some discrepancies attributed to the presence of water transport.